Cas no 199590-68-6 (Benzenesulfonamide, 2-ethyl-4-methyl- (9CI))

• Product Name: Benzenesulfonamide, 2-ethyl-4-methyl- (9CI)
• CAS No: 199590-68-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 1022936
• PubChem ID: 22467264
• Update Time: 2025-04-20

Benzenesulfonamide, 2-ethyl-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-ethyl-4-methyl- (9CI)
• 2-ethyl-4-methylbenzenesulfonamide
• DB-285477
• 199590-68-6
• SCHEMBL1559677
• DTXSID30625841
• BENZENESULFONAMIDE, 2-ETHYL-4-METHYL-
• 2-Ethyl-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C9H13NO2S/c1-3-8-6-7(2)4-5-9(8)13(10,11)12/h4-6H,3H2,1-2H3,(H2,10,11,12)
• InChI Key： IOJBGZHUBWDBNR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1CC)(N)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16